Cas no 1361799-93-0 (5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde)

• Product Name: 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde
• CAS No: 1361799-93-0
• MF: C₁₂H₆Cl₂FNO
• MW: 270.086544513702
• CID: 4922764
• Update Time: 2025-06-28

5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde

• Inchi： 1S/C12H6Cl2FNO/c13-7-1-4-11(14)10(5-7)9-3-2-8(6-17)16-12(9)15/h1-6H
• InChI Key： QMSSNTIYQTVKFT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=NC(C=O)=CC=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde

Introduction to 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde (CAS No. 1361799-93-0)

5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361799-93-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aldehydes, characterized by its molecular structure that includes a benzene ring substituted with chlorine atoms at the 2 and 5 positions, and a pyridine ring linked to a formyl group at the 6 position, which is further fluorinated. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The synthesis of 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde involves multi-step organic transformations, typically starting from commercially available precursors such as 2,5-dichlorobenzaldehyde and fluorinated pyridine derivatives. The introduction of fluorine at the pyridine ring enhances the metabolic stability and binding affinity of the compound, which are critical factors in pharmaceutical design. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

In recent years, 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde has been explored as a key intermediate in the development of novel bioactive molecules. Its structural features make it a versatile building block for constructing more complex scaffolds with potential therapeutic effects. Researchers have been particularly interested in its role in the synthesis of kinase inhibitors, which are widely used in the treatment of cancer and inflammatory diseases. The chlorine substituents on the benzene ring contribute to hydrophobic interactions with biological targets, while the aldehyde group allows for further functionalization via condensation reactions with amines or hydrazines.

One of the most compelling aspects of 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde is its utility in generating libraries of compounds for high-throughput screening (HTS). Pharmaceutical companies and academic institutions have leveraged this intermediate to identify lead compounds with desirable pharmacokinetic properties. The fluorine atom, being electronegative, influences the electronic distribution within the molecule, thereby modulating its interaction with biological receptors. This property has been exploited in designing molecules that exhibit improved selectivity over off-target proteins.

The application of computational chemistry and molecular modeling has further enhanced the understanding of 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde's behavior in biological systems. These tools allow researchers to predict binding affinities and metabolic pathways with high accuracy, streamlining the drug discovery process. For instance, virtual screening techniques have been used to identify derivatives of this compound that exhibit enhanced potency against specific disease targets. Such computational approaches are becoming increasingly integral to modern drug development pipelines.

Recent studies have also highlighted the role of 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde in addressing emerging therapeutic challenges. For example, researchers have investigated its potential as an antiviral agent by incorporating it into protease inhibitors designed to disrupt viral replication cycles. The structural motif present in this compound has shown promise in interfering with key enzymatic processes that are essential for pathogen survival. This underscores its versatility as a pharmacological tool.

The safety profile of 5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in synthetic chemistry, further toxicological assessments are necessary to evaluate its potential effects on human health and the environment. Regulatory agencies require comprehensive data on chemical stability, degradation products, and long-term exposure risks before approving such compounds for industrial or medical use.

In conclusion,5-(2,5-Dichlorophenyl)-6-fluoropicolinaldehyde (CAS No. 1361799-93-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional versatility. Its role as an intermediate in drug synthesis continues to be explored across various therapeutic areas, particularly in oncology and infectious diseases. As research progresses,this compound is likely to play an increasingly important role in developing next-generation therapeutics that address unmet medical needs.